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Compound of Interest

Compound Name: BAY-1436032

Cat. No.: B15617696 Get Quote

For Immediate Release – Researchers, scientists, and drug development professionals utilizing

the novel pan-mutant IDH1 inhibitor, BAY-1436032, must adhere to stringent disposal protocols

to ensure laboratory safety and environmental compliance. In the absence of a specific Safety

Data Sheet (SDS), this guide provides essential safety and logistical information, treating the

compound as potentially hazardous and outlining a comprehensive disposal plan based on its

chemical properties and general best practices for laboratory chemical waste management.

Key Chemical and Physical Properties
A thorough understanding of a compound's properties is fundamental to its safe handling and

disposal. The following table summarizes the known quantitative data for BAY-1436032.

Property Value Source

Molecular Formula C₂₆H₃₀F₃N₃O₃ Cayman Chemical[1]

Formula Weight 489.5 g/mol Cayman Chemical[1]

Appearance Solid Cayman Chemical[1]

Solubility
DMF: 1 mg/mL, DMSO: 3

mg/mL, Ethanol: 3 mg/mL
Cayman Chemical[1]

Storage Temperature -20°C Cayman Chemical[1]

Stability ≥ 4 years (at -20°C) Cayman Chemical[1]
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General Disposal Protocol for BAY-1436032
As a novel research compound, BAY-1436032 should be managed as hazardous chemical

waste. The following step-by-step protocol is a general guideline and must be adapted to

comply with your institution's specific Environmental Health and Safety (EHS) policies and local

regulations.

Step 1: Personal Protective Equipment (PPE) Before handling BAY-1436032, ensure you are

wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves

Lab coat

Step 2: Waste Segregation

Solid Waste: Collect any solid BAY-1436032, including unused compound and contaminated

items (e.g., weigh boats, spatulas), in a designated, properly labeled hazardous waste

container.

Liquid Waste: Solutions containing BAY-1436032 should be collected in a separate, sealed,

and clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless compatibility is confirmed.

Sharps: Any chemically contaminated sharps (e.g., needles, pipette tips) must be disposed

of in a designated, puncture-resistant sharps container labeled for chemical waste.[2]

Step 3: Waste Container Labeling All waste containers must be clearly labeled with the

following information:[3]

The words "Hazardous Waste"[3]

The full chemical name: "BAY-1436032" (avoid abbreviations)[3]

The approximate concentration and volume of the waste
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The date the waste was first added to the container

The name of the principal investigator and the laboratory location[3]

Step 4: Storage of Waste Store hazardous waste containers in a designated satellite

accumulation area within the laboratory. Ensure containers are kept closed and are placed in

secondary containment to prevent spills.

Step 5: Disposal Request Once the waste container is full, or in accordance with your

institution's guidelines, submit a hazardous waste pickup request to your EHS office. Do not

dispose of BAY-1436032 down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of BAY-1436032.
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Caption: Workflow for the safe disposal of BAY-1436032.
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While no specific experimental protocols for the disposal of BAY-1436032 are available, the

procedures outlined are based on standard guidelines for the management of laboratory

chemical waste. For instance, a study on the in vivo administration of BAY-1436032 involved

preparing stock solutions in DMSO.[4] The resulting waste from such a procedure would be

classified as liquid hazardous waste and should be disposed of according to the protocol

described above.

Disclaimer: This information is intended as a general guide. Always consult your institution's

Environmental Health and Safety (EHS) office for specific procedures and requirements for

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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